Cas no 1878-98-4 (1-Octyn-3-ol, 7-methoxy-3,7-dimethyl-)

• Product Name: 1-Octyn-3-ol, 7-methoxy-3,7-dimethyl-
• CAS No: 1878-98-4
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 1380334
• PubChem ID: 4418360
• Update Time: 2025-04-20

1-Octyn-3-ol, 7-methoxy-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octyn-3-ol, 7-methoxy-3,7-dimethyl-
• 7-methoxy-3,7-dimethyl-oct-1-yn-3-ol
• 3,7-DIMETHYL-7-METHOXY-1-OCTYN-3-OL
• SCHEMBL614780
• MRVYXSMGQBQJHH-UHFFFAOYSA-N
• 1878-98-4
• 7-methoxy-3,7-dimethyl-1-octyn-3-ol
• VS-08773
• SR-01000523994
• starbld0031379
• 7-methoxy-3,7-dimethyloct-1-yn-3-ol
• BBL028437
• CS-0316387
• 7-methoxy-3,7-dimethyl-1-octin-3-ol
• STK760087
• AKOS006239766
• SR-01000523994-1

• Inchi： 1S/C11H20O2/c1-6-11(4,12)9-7-8-10(2,3)13-5/h1,12H,7-9H2,2-5H3
• InChI Key： MRVYXSMGQBQJHH-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CCCC(C#C)(C)O

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds